Darexaban maleate
Darexaban maleate
Diazepane derivative used in the preparation of inhibitors of activated blood coagulation factor X.
Brand Name:
Vulcanchem
CAS No.:
365462-24-4
VCID:
VC0123599
InChI:
InChI=1S/C27H30N4O4.C4H4O4/c1-30-15-4-16-31(18-17-30)21-11-7-19(8-12-21)27(34)29-25-23(5-3-6-24(25)32)28-26(33)20-9-13-22(35-2)14-10-20;5-3(6)1-2-4(7)8/h3,5-14,32H,4,15-18H2,1-2H3,(H,28,33)(H,29,34);1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES:
CN1CCCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3O)NC(=O)C4=CC=C(C=C4)OC.C(=CC(=O)O)C(=O)O
Molecular Formula:
C31H34N4O8
Molecular Weight:
590.6 g/mol
Darexaban maleate
CAS No.: 365462-24-4
Cat. No.: VC0123599
Molecular Formula: C31H34N4O8
Molecular Weight: 590.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diazepane derivative used in the preparation of inhibitors of activated blood coagulation factor X. |
|---|---|
| CAS No. | 365462-24-4 |
| Molecular Formula | C31H34N4O8 |
| Molecular Weight | 590.6 g/mol |
| IUPAC Name | (Z)-but-2-enedioic acid;N-[2-hydroxy-6-[(4-methoxybenzoyl)amino]phenyl]-4-(4-methyl-1,4-diazepan-1-yl)benzamide |
| Standard InChI | InChI=1S/C27H30N4O4.C4H4O4/c1-30-15-4-16-31(18-17-30)21-11-7-19(8-12-21)27(34)29-25-23(5-3-6-24(25)32)28-26(33)20-9-13-22(35-2)14-10-20;5-3(6)1-2-4(7)8/h3,5-14,32H,4,15-18H2,1-2H3,(H,28,33)(H,29,34);1-2H,(H,5,6)(H,7,8)/b;2-1- |
| Standard InChI Key | WHMPMUVISXATBH-BTJKTKAUSA-N |
| Isomeric SMILES | CN1CCCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3O)NC(=O)C4=CC=C(C=C4)OC.C(=C\C(=O)O)\C(=O)O |
| SMILES | CN1CCCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3O)NC(=O)C4=CC=C(C=C4)OC.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN1CCCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3O)NC(=O)C4=CC=C(C=C4)OC.C(=CC(=O)O)C(=O)O |
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